Cas no 18158-16-2 (benzyl 5-oxo-1,4-diazepane-1-carboxylate)

• Product Name: benzyl 5-oxo-1,4-diazepane-1-carboxylate
• CAS No: 18158-16-2
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• MDL: MFCD03426387
• CID: 50968
• PubChem ID: 2760254
• Update Time: 2025-04-18

benzyl 5-oxo-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Cbz-[1,4]Diazepan-5-one
• 5-Oxo-[1,4]diazepane-1-carboxylic acid benzyl ester
• Benzyl 5-Oxo-1,4-diazepane-1-carboxylate
• AKOS009110988
• EN300-1194533
• SCHEMBL1570844
• MFCD03426387
• 18158-16-2
• 5-Oxo-[1,4]diazepane-1-carboxylic acid benzylester
• A13368
• 5-Oxo-[1,4]diazepane-1-carboxylicacidbenzylester;1-CBZ-[1,4]DIAZEPAN-5-ONE
• SY020419
• 1-Cbz-1,4-diazepan-5-one
• DTXSID30375076
• FWIFVWFHEUKZII-UHFFFAOYSA-N
• AS-37378
• SB11682
• CS-0038568
• 1-Cbz-[1 pound not4]diazepan-5-one
• FT-0630152
• benzyl 5-oxo-1,4-diazepane-1-carboxylate

• MDL： MFCD03426387
• Inchi： 1S/C13H16N2O3/c16-12-6-8-15(9-7-14-12)13(17)18-10-11-4-2-1-3-5-11/h1-5H,6-10H2,(H,14,16)
• InChI Key： FWIFVWFHEUKZII-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(NCC1)=O)=O

Computed Properties

• Exact Mass: 248.11618
• Monoisotopic Mass: 248.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6A^2
• XLogP3: 0.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.204
• Boiling Point: 468.7 ℃ at 760 mmHg
• Flash Point: 237.3°C
• Refractive Index: 1.548
• PSA: 58.64

benzyl 5-oxo-1,4-diazepane-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls